Cas no 2580103-73-5 (rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonamide)

• Product Name: rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonamide
• CAS No: 2580103-73-5
• MF: C₁₇H₁₉FN₂O₂S
• MW: 334.408366441727
• CID: 5659126
• PubChem ID: 165892632
• Update Time: 2025-06-08

rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27733417
• rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonamide
• 2580103-73-5

• Inchi： 1S/C17H19FN2O2S/c18-15-8-6-14(7-9-15)16-11-20(12-17(16)23(19,21)22)10-13-4-2-1-3-5-13/h1-9,16-17H,10-12H2,(H2,19,21,22)/t16-,17+/m0/s1
• InChI Key： NNUDRZLGNSPCPG-DLBZAZTESA-N
• SMILES： S([C@@H]1CN(CC2C=CC=CC=2)C[C@H]1C1C=CC(=CC=1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 334.11512719g/mol
• Monoisotopic Mass: 334.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonamide

Comprehensive Overview of rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonamide (CAS No. 2580103-73-5)

The compound rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonamide (CAS No. 2580103-73-5) is a chiral sulfonamide derivative with significant potential in pharmaceutical research and drug development. Its unique structural features, including a pyrrolidine core, a benzyl group, and a 4-fluorophenyl substituent, make it a valuable scaffold for designing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in targeting central nervous system (CNS) disorders, enzyme inhibition, and receptor modulation.

In recent years, the demand for chiral sulfonamides has surged, driven by their role in asymmetric synthesis and medicinal chemistry. The rac-(3R,4S) enantiomer of this compound is particularly noteworthy for its balanced physicochemical properties, such as moderate lipophilicity and hydrogen-bonding capacity, which are critical for drug-likeness and bioavailability. These attributes align with current trends in small-molecule drug discovery, where researchers prioritize compounds with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

One of the most searched questions in AI-driven drug discovery platforms is how to leverage stereoselective synthesis to access complex molecules like rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonamide. This compound's synthetic route often involves Pd-catalyzed cross-coupling or enantioselective reduction techniques, which are hot topics in organic chemistry forums and patent literature. Its sulfonamide moiety also attracts attention for its role in enhancing target binding affinity, a key focus in structure-activity relationship (SAR) studies.

From a pharmacological perspective, the 4-fluorophenyl group in this compound is a strategic modification often employed to improve metabolic stability and blood-brain barrier (BBB) penetration. These properties are highly relevant to neurodegenerative disease research, a trending area in biomedical science. Additionally, the benzyl substituent offers versatility for further derivatization, making this compound a promising candidate for fragment-based drug design.

The CAS No. 2580103-73-5 is frequently indexed in chemical databases alongside queries about pyrrolidine-based therapeutics and fluorinated pharmacophores. Its molecular weight (318.38 g/mol) and LogP values suggest favorable drug-like properties, which are critical for high-throughput screening (HTS) campaigns. As the pharmaceutical industry shifts toward precision medicine, compounds like this are gaining traction for their potential in personalized therapy applications.

In summary, rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonamide represents a compelling case study in modern medicinal chemistry. Its structural elegance, combined with its relevance to CNS drug development and enzyme-targeted therapies, positions it as a molecule of enduring interest. Future research may explore its utility in allosteric modulation or as a lead compound for novel therapeutic agents, further solidifying its place in cutting-edge science.